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Compound of Interest

Compound Name: 1-Bromo-5-chloropentane

Cat. No.: B104276

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-bromo-5-chloropentane (CAS No. 54512-
75-3), a key bifunctional intermediate in organic synthesis. Its unique structure, featuring both
bromine and chlorine atoms on a five-carbon chain, allows for selective reactivity, making it a
valuable building block in the pharmaceutical, agrochemical, and fragrance industries.[1] This
document details its chemical and physical properties, outlines a detailed synthesis protocol,
and discusses its primary applications and safety considerations.

Chemical and Physical Properties

1-Bromo-5-chloropentane is a clear, colorless to pale yellow liquid with a mild, characteristic
odor.[2][3] Its key properties are summarized below for easy reference.
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Property Value Source
Molecular Formula CsH10BrCl PubChem[4]
Molecular Weight 185.49 g/mol PubChem[4][5]
IUPAC Name 1-bromo-5-chloropentane PubChem[4]

5-Chloropentyl bromide, )
Synonyms PubChem, ChemicalBook[2][4]
Pentane, 1-bromo-5-chloro-

CAS Number 54512-75-3 ChemicalBook|[2]

Appearance Clear, colorless liquid ChemicalBook[2]

Density 1.408 g/mL at 25 °C ChemicalBook, ChemBK][6][7]

Boiling Point 210-212 °C ChemicalBook, ChemBK][6][7]

Flash Point 95 °C (203 °F) Sigma_'AldriCh’
ChemicalBook[2]

Refractive Index 1.484 at 20 °C ChemicalBook, ChemBK][6][7]

Solubility Insoluble in water ChemicalBook[2]

Synthesis of 1-Bromo-5-chloropentane

1-Bromo-5-chloropentane can be synthesized through several routes, including the
halogenation of 1,5-pentanediol or the reaction of 1,5-dichloropentane with 1,5-
dibromopentane.[2][3] A common and efficient laboratory-scale synthesis involves the ring-
opening of a cyclic ether precursor, such as tetrahydropyran or tetrahydrofuran, followed by
halogenation.[2]

Experimental Protocol: Synthesis from Tetrahydropyran

The following protocol is based on a method described in patent literature, which offers high
purity and yield without the need for a solvent. This two-step process involves the formation of
an intermediate, 5-chloro-amyl acetate, followed by bromination.

Step 1: Synthesis of 5-Chloro-amyl Acetate
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To a 1000 mL three-necked flask equipped with a stirrer and reflux condenser, add 87g (1.0

mol) of tetrahydropyran and 7g (0.05 mol) of anhydrous zinc chloride (Lewis acid catalyst).

o While stirring at 20 °C, slowly add 83g (1.03 mol) of acetyl chloride over a period of 98
minutes.

» Allow the reaction to proceed for 2 hours at this temperature.

o After the reaction period, heat the mixture to 110 °C to distill off any excess acetyl chloride.
e Cool the reaction mixture.

Step 2: Bromination to Yield 1-Bromo-5-chloropentane

» To the cooled reaction mixture containing 5-chloro-amyl acetate, add 100g (1.0 mol) of
sulfuric acid (acidic catalyst).

e Heat the mixture to 50 °C.

¢ Slowly add 260g (1.3 mol) of 40% hydrobromic acid.

e Maintain the reaction at this temperature for 4 hours.

 After the reaction is complete, allow the mixture to cool and separate into phases.
« |solate the organic phase, which is the crude 1-bromo-5-chloropentane.

» Purify the crude product by rectification (distillation) to obtain the final product with a purity of
=299.1% and a yield of 283.0% (based on tetrahydropyran).

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1-bromo-5-chloropentane
from tetrahydropyran.
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Workflow for 1-Bromo-5-chloropentane Synthesis
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Caption: Synthesis workflow from tetrahydropyran.
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Applications in Research and Drug Development

1-Bromo-5-chloropentane serves as a versatile intermediate in the synthesis of a wide array
of organic molecules.[6] Its bifunctional nature allows for sequential reactions, making it a
valuable tool for constructing complex molecular architectures.

o Pharmaceutical Intermediates: It is a crucial building block for active pharmaceutical
ingredients (APIs).[1] For example, it is used in the synthesis of novel imidazole derivatives
which act as heme-oxygenase (HO-1 and HO-2) inhibitors and are being investigated as
cytotoxic agents against cancer cell lines. It is also used to prepare bone resorption inhibitors
and agents for human alA adrenal receptors.

o Agrochemicals: The compound is a raw material for the synthesis of pesticides and
herbicides, contributing to the development of more effective crop protection solutions.[1]

¢ Organic Synthesis: It is widely used as an alkylating agent to introduce a 5-chloropentyl
group into various molecules.[3] The differential reactivity of the bromine and chlorine atoms
allows for selective nucleophilic substitution reactions.

Safety and Handling

Proper handling of 1-bromo-5-chloropentane is essential due to its hazardous properties. The
following table summarizes its GHS classifications and recommended safety precautions.

Hazard Class GHS Pictogram Hazard Statement
Acute Toxicity, Oral arfeieT H302: Harmful if swallowed
Skin Corrosion/Irritation arfef H315: Causes skin irritation

. L . H319: Causes serious eye
Serious Eye Damage/Irritation i o
irritation

) H335: May cause respiratory
Specific target organ toxicity arfef o
irritation

Source: PubChem, ChemicalBook[4]
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Handling and Storage Recommendations

o Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat. Avoid contact with skin, eyes, and clothing. Wash hands
thoroughly after handling.

o Storage: Store in a cool, dry place away from sources of ignition. Keep the container tightly
closed. Store away from strong oxidizing agents and strong bases, which are incompatible.

[2]
o First Aid:

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2]

o Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen.[2]

o Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or
water.[2] In all cases of exposure, seek immediate medical attention.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-bromo-5-
chloropentane.

e 1H NMR: Proton NMR spectra are available for this compound.
e Mass Spectrometry: GC-MS data is available, with major peaks aiding in its identification.

 Infrared (IR) Spectroscopy: FTIR spectra can be used to identify functional groups present in
the molecule.

Source: PubChem[4]
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This guide provides essential technical information for professionals working with 1-bromo-5-
chloropentane. By understanding its properties, synthesis, applications, and safety protocols,
researchers can effectively and safely utilize this versatile chemical intermediate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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